Stauprimide Stauprimide Stauprimide is a selective inhibitor of protein kinase C. It interacts with the NME2 (PUF) transcription factor to down-regulate c-Myc expression, which leads to differentiation of stem cells.
Brand Name: Vulcanchem
CAS No.: 154589-96-5
VCID: VC0543942
InChI: InChI=1S/C35H28N4O5/c1-35-31(43-3)23(37(2)34(42)18-11-5-4-6-12-18)17-24(44-35)38-21-15-9-7-13-19(21)25-27-28(33(41)36-32(27)40)26-20-14-8-10-16-22(20)39(35)30(26)29(25)38/h4-16,23-24,31H,17H2,1-3H3,(H,36,40,41)/t23-,24-,31-,35+/m1/s1
SMILES: CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(=O)NC6=O)N(C)C(=O)C9=CC=CC=C9)OC
Molecular Formula: C35H28N4O5
Molecular Weight: 584.63

Stauprimide

CAS No.: 154589-96-5

Inhibitors

VCID: VC0543942

Molecular Formula: C35H28N4O5

Molecular Weight: 584.63

Purity: >98% (or refer to the Certificate of Analysis)

Stauprimide - 154589-96-5

CAS No. 154589-96-5
Product Name Stauprimide
Molecular Formula C35H28N4O5
Molecular Weight 584.63
IUPAC Name N-[(2S,3R,4R,6R)-3-methoxy-2-methyl-16,18-dioxo-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-4-yl]-N-methylbenzamide
Standard InChI InChI=1S/C35H28N4O5/c1-35-31(43-3)23(37(2)34(42)18-11-5-4-6-12-18)17-24(44-35)38-21-15-9-7-13-19(21)25-27-28(33(41)36-32(27)40)26-20-14-8-10-16-22(20)39(35)30(26)29(25)38/h4-16,23-24,31H,17H2,1-3H3,(H,36,40,41)/t23-,24-,31-,35+/m1/s1
Standard InChIKey MQCCJEYZKWZQHU-MPRCCEKMSA-N
SMILES CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(=O)NC6=O)N(C)C(=O)C9=CC=CC=C9)OC
Appearance Solid powder
Description Stauprimide is a selective inhibitor of protein kinase C. It interacts with the NME2 (PUF) transcription factor to down-regulate c-Myc expression, which leads to differentiation of stem cells.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Stauprimide; N-Benzoyl-7-oxostaurosporine;
Reference 1: Bouvard C, Lim SM, Ludka J, Yazdani N, Woods AK, Chatterjee AK, Schultz PG, Zhu S. Small molecule selectively suppresses MYC transcription in cancer cells. Proc Natl Acad Sci U S A. 2017 Mar 28;114(13):3497-3502. doi: 10.1073/pnas.1702663114. Epub 2017 Mar 14. PubMed PMID: 28292893; PubMed Central PMCID: PMC5380033.
2: Gallala H, Winter J, Veit N, Nowak M, Perner S, Courts C, Kraus D, Janzen V, Probstmeier R. Staurosporine analogs promote distinct patterns of process outgrowth and polyploidy in small cell lung carcinoma cells. Tumour Biol. 2015 Apr;36(4):2725-35. doi: 10.1007/s13277-014-2897-6. Epub 2014 Dec 7. PubMed PMID: 25487614.
3: Tahamtani Y, Azarnia M, Farrokhi A, Moradmand A, Mirshahvaladi S, Aghdami N, Baharvand H. Stauprimide Priming of Human Embryonic Stem Cells toward Definitive Endoderm. Cell J. 2014 Feb 3;16(1):63-72. Epub 2014 Feb 3. PubMed PMID: 24518969; PubMed Central PMCID: PMC3933440.
4: Tahamtani Y, Azarnia M, Farrokhi A, Sharifi-Zarchi A, Aghdami N, Baharvand H. Treatment of human embryonic stem cells with different combinations of priming and inducing factors toward definitive endoderm. Stem Cells Dev. 2013 May 1;22(9):1419-32. doi: 10.1089/scd.2012.0453. Epub 2013 Feb 1. PubMed PMID: 23249309.
5: Zhu S, Wurdak H, Wang J, Lyssiotis CA, Peters EC, Cho CY, Wu X, Schultz PG. A small molecule primes embryonic stem cells for differentiation. Cell Stem Cell. 2009 May 8;4(5):416-26. doi: 10.1016/j.stem.2009.04.001. PubMed PMID: 19427291.
PubChem Compound 46245328
Last Modified Nov 11 2021
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